Cas no 23056-36-2 (2-chloro-4-nitro-pyridine)
2-chloro-4-nitro-pyridine structure
Product Name:2-chloro-4-nitro-pyridine
CAS No:23056-36-2
MF:C5H3ClN2O2
MW:158.542519807816
MDL:MFCD00661454
CID:52212
PubChem ID:24879667
Update Time:2025-04-18
2-chloro-4-nitro-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-nitropyridine
- AURORA 23245
- (2-CHLOROPYRIDIN-4-YL)(HYDROXY)OXOAMMONIUM
- 2-chloro-4-nitropyrine
- 2-Chlor-4-nitro-pyridin
- 2-chloro-4-nitro-pyridine
- 4-nitro-2-chloropyridine
- Pyridine,2-chloro-4-nitro
- Pyridine, 2-chloro-4-nitro-
- 2-chlor-4-nitropyridin
- PubChem9220
- 2chloro-4-nitropyridine
- 2-chloro-4nitropyridine
- 2-chloro-4-(nitro)pyridine
- KSC201Q1F
- LIEPVGBDUYKPLC-UHFFFAOYSA-N
- BCP26367
- BBL100163
- STL227623
- FC0306
- SBB016178
- MFCD00661454
- AJ-333/25006257
- SY005657
- C2283
- 2-Chloro-4-nitropyridine, 97%
- SCHEMBL190411
- W-201963
- AKOS000267446
- EN300-56137
- HY-W010174
- AKOS000320214
- BP-12616
- AC-5933
- 23056-36-2
- AM20050973
- PB32222
- F1921-0024
- PS-5234
- DTXSID50352743
- FT-0600034
- CS-W010890
- DB-005222
- DTXCID20303808
-
- MDL： MFCD00661454
- Inchi： 1S/C5H3ClN2O2/c6-5-3-4(8(9)10)1-2-7-5/h1-3H
- InChI Key： LIEPVGBDUYKPLC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)[N+](=O)[O-]
- BRN： 120418
Computed Properties
- Exact Mass: 157.98800
- Monoisotopic Mass: 157.9883050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 58.7
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.489
- Melting Point: 52.0 to 56.0 deg-C
- Boiling Point: 258.4℃ at 760 mmHg
- Flash Point: 223 ºF
- PSA: 58.71000
- LogP: 2.16640
2-chloro-4-nitro-pyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- PackingGroup：III
- Storage Condition：Store at room temperature
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36
- Packing Group：III
2-chloro-4-nitro-pyridine Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-4-nitro-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 048689-1g |
2-Chloro-4-nitropyridine |
23056-36-2 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Alichem | A023023385-100g |
2-Chloro-4-nitropyridine |
23056-36-2 | 97% | 100g |
$163.50 | 2023-09-02 | |
| BAI LING WEI Technology Co., Ltd. | 105499-1G |
2-Chloro-4-nitropyridine, 98% |
23056-36-2 | 98% | 1G |
￥ 111 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 105499-5G |
2-Chloro-4-nitropyridine, 98% |
23056-36-2 | 98% | 5G |
￥ 249 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 105499-25G |
2-Chloro-4-nitropyridine, 98% |
23056-36-2 | 98% | 25G |
￥ 937 | 2022-04-26 | |
| Chemenu | CM102754-100g |
2-Chloro-4-nitropyridine |
23056-36-2 | 98% | 100g |
$143 | 2021-08-06 | |
| AstaTech | 24236-25/G |
2-CHLORO-4-NITROPYRIDINE |
23056-36-2 | 97% | 25g |
$20 | 2023-09-18 | |
| AstaTech | 24236-100/G |
2-CHLORO-4-NITROPYRIDINE |
23056-36-2 | 97% | 100g |
$75 | 2023-09-18 | |
| TRC | C374690-1g |
2-Chloro-4-nitropyridine |
23056-36-2 | 1g |
$ 125.00 | 2022-04-01 | ||
| TRC | C374690-10g |
2-Chloro-4-nitropyridine |
23056-36-2 | 10g |
$ 545.00 | 2022-04-01 |
2-chloro-4-nitro-pyridine Related Literature
-
Celia Suárez-Pantaleón,Josep V. Mercader,Consuelo Agulló,Antonio Abad-Somovilla,Antonio Abad-Fuentes Org. Biomol. Chem. 2011 9 4863
-
2. Periselectivity between the [1,4] and [3,3] thermal sigmatropic rearrangements of 2-allyloxypyridine N-oxidesDavid Alker,W. David Ollis,Hooshang Shahriari-Zavareh J. Chem. Soc. Perkin Trans. 1 1990 1623
-
Debkumar Nandi,Rafique Ul Islam,Nishu Devi,Samarjeet Siwal,Kaushik Mallick New J. Chem. 2018 42 812
-
Danqing Zheng,Mo Chen,Liangqing Yao,Jie Wu Org. Chem. Front. 2016 3 985
-
Joaquim Fernando Mendes da Silva,Andres Felipe Yepes Perez,Natália Pinto de Almeida RSC Adv. 2014 4 28148
23056-36-2 (2-chloro-4-nitro-pyridine) Related Products
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